Cas no 1251104-77-4 (2-(Tetrahydro-pyran-4-yl)-cyclopropylamine)

• Product Name: 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine
• CAS No: 1251104-77-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4564993
• Update Time: 2025-06-23

2-(Tetrahydro-pyran-4-yl)-cyclopropylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine
• 2-(Tetrahydro-2h-pyran-4-yl)cyclopropan-1-amine

• Inchi： 1S/C8H15NO/c9-8-5-7(8)6-1-3-10-4-2-6/h6-8H,1-5,9H2
• InChI Key： NCIXPZLRUSGIQE-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1CCOCC1

Computed Properties

• Exact Mass: 141.115
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine

Professional Introduction to 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine (CAS No: 1251104-77-4)

2-(Tetrahydro-pyran-4-yl)-cyclopropylamine, identified by its CAS number 1251104-77-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural uniqueness of 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine lies in its combination of a tetrahydropyran ring and a cyclopropylamine moiety, which together contribute to its distinctive chemical and pharmacological properties.

The tetrahydropyran ring, a six-membered saturated lactam, is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in drug design. Meanwhile, the cyclopropylamine group introduces a rigid structure that can enhance binding affinity and selectivity in biological targets. This dual structural feature has positioned 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine as a promising candidate for further exploration in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing tetrahydropyran and cyclopropylamine moieties. These structural elements have been observed to exhibit various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, studies have shown that derivatives of tetrahydropyran can modulate enzyme activity and receptor binding, while cyclopropylamine-based compounds have demonstrated efficacy in pain management and central nervous system disorders.

The synthesis of 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the tetrahydropyran ring through cyclization reactions, followed by functionalization with the cyclopropylamine group. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to optimize the production process and enhance the structural integrity of the compound.

One of the most compelling aspects of 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening methods to identify derivatives with enhanced pharmacological properties. These efforts have led to the identification of novel analogs with improved solubility, bioavailability, and target specificity. Such advancements underscore the importance of 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine as a building block in medicinal chemistry.

The biological activity of 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine has been further investigated through in vitro and in vivo studies. These experiments have revealed its potential role in modulating key signaling pathways involved in inflammation, pain perception, and neurotransmission. For example, preclinical studies have demonstrated that this compound can inhibit the activity of enzymes such as COX-2 and COX-1, which are known contributors to inflammatory responses. Additionally, its interaction with neurotransmitter receptors has been explored as a possible mechanism for its analgesic effects.

The development of new pharmaceutical agents often involves rigorous testing to evaluate their safety and efficacy. In this context, 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine has been subjected to comprehensive toxicological assessments to assess its potential side effects and toxicity profiles. These studies have provided valuable insights into its metabolic stability and excretion pathways, which are critical factors in determining its suitability for clinical use. The results from these evaluations have been instrumental in guiding further optimization efforts aimed at improving safety profiles while maintaining therapeutic efficacy.

The future prospects for 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field by combining expertise in synthetic chemistry, pharmacology, and drug delivery systems. As our understanding of molecular mechanisms continues to evolve, compounds like 2-(Tetrahydro-pyran-4-yl)-cyclopropylamine are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.